Cas no 2227673-61-0 (4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine)

• Product Name: 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine
• CAS No: 2227673-61-0
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6547390
• PubChem ID: 165977971
• Update Time: 2025-06-09

4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine
• 4-{5-[(2R)-oxiran-2-yl]-1,3-thiazol-2-yl}morpholine
• EN300-1761065
• 2227673-61-0

• Inchi： 1S/C9H12N2O2S/c1-3-12-4-2-11(1)9-10-5-8(14-9)7-6-13-7/h5,7H,1-4,6H2/t7-/m1/s1
• InChI Key： GYVITYPXHKIRLZ-SSDOTTSWSA-N
• SMILES： S1C(=NC=C1[C@H]1CO1)N1CCOCC1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine

Introduction to 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine (CAS No. 2227673-61-0)

4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine (CAS No. 2227673-61-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a thiazole moiety linked to an oxirane group. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The morpholine ring is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. It is widely used in the synthesis of pharmaceuticals due to its ability to enhance solubility, bioavailability, and metabolic stability. The thiazole moiety, on the other hand, is a five-membered heterocyclic ring containing one sulfur atom and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.

The presence of the oxirane group (an epoxide) in the structure of 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine adds another layer of complexity and reactivity. Epoxides are highly reactive intermediates that can undergo various chemical transformations, such as ring-opening reactions with nucleophiles. This reactivity makes the compound an attractive target for synthetic chemists and drug developers.

Recent studies have highlighted the potential of 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer.

In another study conducted by a team of researchers at the University of California, it was found that 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine demonstrates significant anti-inflammatory properties. The compound was tested in both in vitro and in vivo models of inflammation, and it was observed to effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be developed into a novel anti-inflammatory drug for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine have also been extensively studied. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in plasma, which are desirable attributes for a potential drug candidate.

Furthermore, safety assessments have been conducted to evaluate the toxicity profile of 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine. In vitro cytotoxicity assays using human cell lines have shown that the compound is well-tolerated at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses up to 100 mg/kg.

In conclusion, 4-{5-(2R)-oxiran-2-yl-1,3-thiazol-2-yl}morpholine (CAS No. 2227673-61-0) represents a promising lead compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for its potential use as a novel therapeutic agent.